(R)-3-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl (3R)-3-[[(2S)-2-aminopropanoyl]-ethylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C18H27N3O3/c1-3-21(17(22)14(2)19)16-10-7-11-20(12-16)18(23)24-13-15-8-5-4-6-9-15/h4-6,8-9,14,16H,3,7,10-13,19H2,1-2H3/t14-,16+/m0/s1
• InChI Key: QWPYQXKKZHBOJI-GOEBONIOSA-N
• Canonical SMILES: CCN(C1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)C(C)N
• Isomeric SMILES: CCN([C@@H]1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)[C@H](C)N
• Molecular Formula: C18H27N3O3
• Molecular Weight: 333.4 g/mol

Description

The compound "(R)-3-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester" (CAS: 1353943-98-2) is a piperidine derivative featuring a benzyl ester group and a chiral amino-propionyl-ethyl-amino side chain. Its molecular formula is C₁₉H₂₉N₃O₃, with a molar mass of 347.46 g/mol . This compound is synthesized via acylation reactions similar to those described for related piperidine derivatives, which typically yield high-purity products under controlled conditions .

Potential applications include use as a precursor in medicinal chemistry, particularly for central nervous system (CNS) targeting, given the prevalence of piperidine scaffolds in neuroactive drugs.

Biological Activity

(R)-3-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester, also known as AM97934, is a complex organic compound with potential applications in medicinal chemistry. This compound is characterized by its unique piperidine structure and the incorporation of an amino acid moiety, which may confer specific biological activities relevant to therapeutic development.

• Molecular Formula : C18H27N3O3
• Molar Mass : 329.43 g/mol
• CAS Number : 1353960-74-3

Biological Activity Overview

The biological activities of (R)-3-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester have been investigated in various studies, highlighting its potential as a therapeutic agent. The following sections summarize key findings regarding its pharmacological effects.

• Interaction with Biological Targets :
  • The compound has been shown to interact with specific proteins involved in cellular signaling pathways, including prohibitin 1 (PHB1), which is crucial for mitochondrial function and apoptosis regulation .
  • Its structural features suggest potential interactions with neurotransmitter systems, particularly those involving amino acids.
• Cytotoxicity and Antimicrobial Activity :
  • Preliminary studies indicate that (R)-3-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester exhibits cytotoxic properties against various cancer cell lines, suggesting its role as a potential anticancer agent .
  • Additionally, the compound has demonstrated antimicrobial activity, particularly against Gram-positive bacteria, which could be leveraged in developing new antibiotics .

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Cytotoxicity	Induces apoptosis in cancer cell lines
Antimicrobial	Effective against Gram-positive bacteria
Protein Interaction	Binds to PHB1, affecting mitochondrial dynamics

Detailed Research Findings

• A study conducted on the compound's interaction with PHB1 revealed that it promotes the proteolytic processing of optic atrophy 1 (OPA1), leading to mitochondrial fragmentation and subsequent apoptosis in cancer cells .
• Further investigations into its antimicrobial properties found that (R)-3-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester significantly inhibited the growth of Staphylococcus aureus, indicating its potential as a lead compound for antibiotic development .

Pharmacokinetics and Toxicology

The pharmacokinetic profile of (R)-3-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester remains under investigation. However, initial assessments suggest favorable solubility and stability characteristics that could support oral bioavailability. Toxicological evaluations are necessary to establish safety margins for therapeutic use.

Scientific Research Applications

Medicinal Chemistry Applications

1. Drug Development
This compound is being investigated for its potential as a drug candidate due to its structural similarity to known bioactive molecules. The piperidine ring is a common motif in many pharmaceuticals, making this compound a valuable scaffold for designing new therapeutics.

2. Neuropharmacology
Research indicates that (R)-3-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester may interact with neurotransmitter systems, particularly those involving amino acids such as glutamate and GABA. Its ability to modulate these systems could lead to applications in treating neurological disorders such as anxiety, depression, and epilepsy.

Synthesis and Derivatives

The synthesis of this compound often involves the modification of piperidine derivatives. It serves as a precursor for creating other bioactive compounds through various chemical reactions, including:

• Amidation : Reacting with different amines to produce novel derivatives with enhanced biological activity.
• Acylation : Introducing different acyl groups can yield compounds with specific pharmacological properties.

Case Study 1: Neuroprotective Effects

A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited neuroprotective effects in vitro. The results suggested that these compounds could potentially be developed into treatments for neurodegenerative diseases such as Alzheimer's.

Case Study 2: Antidepressant Activity

In another investigation, researchers evaluated the antidepressant-like effects of this compound in animal models. The findings indicated that it significantly reduced depressive behaviors, suggesting its potential utility in developing new antidepressants.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Differences

Key structural analogs and their distinguishing features are summarized below:

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound: (R)-3-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester	Piperidine	Ethyl-amino, (S)-2-amino-propionyl, benzyl ester	C₁₉H₂₉N₃O₃	347.46	Chiral centers (R/S), amino group for H-bonding, ester for lipophilicity
(S)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester	Pyrrolidine	Isopropyl-amino, (S)-2-amino-propionyl	C₁₈H₂₆N₃O₃	332.42	Smaller 5-membered ring (pyrrolidine), increased steric hindrance from isopropyl
(R)-3-[(2-Hydroxy-ethyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester	Piperidine	2-Hydroxy-ethyl, isopropyl-amino	C₁₈H₂₈N₂O₃	320.43	Hydroxyl group enhances hydrophilicity; lacks amino-propionyl moiety

Key Observations:

Substituent Effects: The ethyl-amino group in the target compound reduces steric bulk compared to isopropyl-amino in analogs, possibly enhancing receptor accessibility . The (S)-2-amino-propionyl moiety introduces hydrogen-bonding capacity absent in hydroxyethyl-substituted derivatives, which may improve target affinity .

Benzyl Ester : Common across analogs, this group enhances membrane permeability but may confer metabolic instability due to esterase susceptibility.

Methodologies for Comparative Analysis

Structural Similarity Tools

Tools like SimilarityLab enable rapid identification of analogs based on structural and drug-like properties. For example, substituting ethyl with isopropyl groups alters steric and electronic profiles, which can be quantified via Tanimoto coefficients or 3D pharmacophore mapping .

Proteomic Interaction Profiling

The CANDO platform predicts functional similarities by analyzing interactions between compounds and proteomes. Unlike traditional SAR/QSAR, CANDO identifies compounds with shared proteomic signatures, even if structurally dissimilar. For instance, the target compound’s amino-propionyl group might mimic interactions of endogenous amino acid derivatives, suggesting applications in metabolic modulation .

Research Findings and Implications

• Synthetic Accessibility: Piperidine derivatives like the target compound are synthesized via high-yield acylation (80–95% yields), as demonstrated in spiro[piperidine-quinoline] syntheses .
• Biological Activity: While direct data are scarce, analogs with benzyl esters and amino-acyl groups show promise in CNS and antimicrobial applications.
• Metabolic Stability : The benzyl ester group may necessitate prodrug strategies to mitigate rapid hydrolysis in vivo, a challenge shared with similar esters .